Cas no 59973-08-9 (1-(ethylsulfanyl)nonane)
1-(ethylsulfanyl)nonane structure
Product Name:1-(ethylsulfanyl)nonane
CAS No:59973-08-9
MF:C11H24S
MW:188.373262405396
CID:950984
PubChem ID:292851
Update Time:2025-04-19
1-(ethylsulfanyl)nonane Chemical and Physical Properties
Names and Identifiers
-
- 1-(ethylsulfanyl)nonane
- 1-ethylsulfanylnonane
- 1-ethylsulfanyl-nonane
- 3-Thiadodecane
- AC1L6IVR
- AR-1F5269
- CTK5B0784
- ethyl nonyl sulfide
- Nonane, 1-(ethylthio)-
- Nonyl ethyl sulfid
- NSC159033
- DTXSID90303552
- NSC 159033
- LUAABLIRQSWMGZ-UHFFFAOYSA-N
- NSC-159033
- 59973-08-9
- SCHEMBL200058
- AKOS024333844
-
- Inchi: 1S/C11H24S/c1-3-5-6-7-8-9-10-11-12-4-2/h3-11H2,1-2H3
- InChI Key: LUAABLIRQSWMGZ-UHFFFAOYSA-N
- SMILES: S(CC)CCCCCCCCC
Computed Properties
- Exact Mass: 188.16002
- Monoisotopic Mass: 188.16
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 9
- Complexity: 71.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Density: 0.84
- Boiling Point: 247.7°C at 760 mmHg
- Flash Point: 110.9°C
- Refractive Index: 1.456
- PSA: 0
1-(ethylsulfanyl)nonane Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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